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Compound of Interest

Compound Name: 3-(Methoxymethoxy)hex-1-ene

CAS No.: 104620-58-8

Cat. No.: B14321250

Get Quote

Senior Application Scientist Note: Specific Safety Data Sheets (SDS) for 3-
(Methoxymethoxy)hex-1-ene are often unavailable in public indices as it is a specialized

research intermediate. The following safety profile is constructed via Structure-Activity

Relationship (SAR) analysis, combining the known hazards of aliphatic alkenes (Hex-1-ene)

and Methoxymethyl (MOM) ethers. Treat this compound as a Flammable Liquid with Latent

Carcinogenic Potential (via hydrolysis).

Part 1: Risk Assessment & Hazard Profiling
Before selecting PPE, you must understand the "Invisible" hazards of this molecule. It is not

just a solvent; it is a "masked" reactive species.

The Dual-Hazard Mechanism
The Backbone (Hex-1-ene): Provides high volatility and flammability. Like most terminal

alkenes, it is a defatting agent that can cause dermatitis and is an aspiration hazard.

The Functional Group (MOM Ether): This is an acetal linkage.[1] While stable to base,

contact with acid (even weak acids) triggers hydrolysis, releasing Formaldehyde (a known
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carcinogen) and the parent alcohol.

Critical Stability Data
Parameter Characteristic

Implication for
PPE/Handling

Flammability High (Flash Point est. < 20°C)

FR-Rated Lab Coat is

mandatory. Ground all

glassware.

Acid Sensitivity High
Strict segregation from acidic

waste streams.

Peroxide Formation Moderate

Store under Argon/Nitrogen.

Test for peroxides before

distillation.

Volatility Moderate-High
Fume Hood use is non-

negotiable.

Part 2: PPE Matrix (Task-Based Selection)
Do not use a "one-size-fits-all" approach. Select PPE based on the potential for exposure.[2]

Glove Selection Logic
Standard Nitrile (4 mil): Adequate for incidental splash protection only. Hexene derivatives

can swell nitrile rubber, reducing breakthrough time to <15 minutes.

Laminate (Silver Shield/4H): Required for spill cleanup or prolonged handling.
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PPE Component
Routine
Synthesis/Handling

Spill Cleanup / High
Exposure

Hand Protection

Double Gloving:Inner: Nitrile (4

mil)Outer: Nitrile (4 mil) or

NeopreneChange immediately

upon splash.

Laminate (Silver

Shield/4H)These offer >4 hour

breakthrough protection

against aliphatic

ethers/alkenes.

Eye Protection

Chemical Splash

Goggles(ANSI Z87.1 / EN

166)Safety glasses are

insufficient due to volatility.

Full Face RespiratorOR

Goggles + Face Shield

Body Protection

Flame-Resistant (FR) Lab

Coat(Nomex or chemically

treated cotton).Closed-toe

leather shoes.

Tychem® F or BR Suit(If spill >

500 mL).Impervious apron.

Respiratory

Fume Hood (Sash at 18").No

respirator needed if hood is

functional.

Full Face RespiratorCartridge:

OV/Formaldehyde (Organic

Vapor + Formaldehyde combo

due to hydrolysis risk).

Part 3: Operational Protocols
A. Synthesis & Transfer (The "Closed Loop" Method)
To minimize static discharge and vapor release.

Engineering Control: All operations must occur inside a certified fume hood.

Inerting: Purge reaction vessels with Nitrogen or Argon. 3-(Methoxymethoxy)hex-1-ene
absorbs oxygen to form peroxides; inert gas prevents this.

Transfer: Use a cannula transfer or gas-tight syringe for volumes < 50 mL. Do not pour

openly.
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Why? Pouring generates static electricity. Alkenes have low conductivity and can

accumulate charge, leading to spark/ignition.

Grounding: When transferring > 1 Liter, ground the receiving and dispensing drums/flasks.

B. Quenching & Work-up (The "Formaldehyde Trap")
The most dangerous moment is the aqueous quench.

Avoid Acidic Quench: Never quench a reaction containing this product with dilute HCl or

H₂SO₄ unless deprotection is intended.

Recommended Quench: Use Saturated Ammonium Chloride (mildly acidic, usually safe at

0°C) or Water.

Monitoring: If a strong acid odor or eye irritation (lachrymator) is detected, Formaldehyde has

likely been generated. Evacuate the immediate area and allow the hood to vent.

C. Waste Disposal (Segregation is Critical)
Stream A (Organic Solvents): Non-halogenated waste.

Stream B (Acid Waste):NEVER mix 3-(Methoxymethoxy)hex-1-ene waste with Acid Waste.

Mechanism:[3][4] Mixing leads to exothermic hydrolysis in the waste drum

Pressure buildup

Formaldehyde gas release.

Labeling: Tag waste clearly: "Flammable. Contains Acetals.[1][5] DO NOT MIX WITH ACID."

Part 4: Visualizations
Diagram 1: PPE Decision Logic
Use this flowchart to determine the necessary protection level before starting work.
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Start: Handling 3-(Methoxymethoxy)hex-1-ene

Define Task Type

Routine Handling
(Synthesis/Extraction)

Spill Cleanup / 
High Volume Transfer

Is Fume Hood Available?

High-Risk PPE:
1. Silver Shield (Laminate) Gloves

2. Face Shield + Goggles
3. Tychem Apron

Standard PPE:
1. FR Lab Coat

2. Splash Goggles
3. Double Nitrile Gloves

Yes

STOP: Respiratory Protection Required
(OV/Form Cartridge)

No

Click to download full resolution via product page

Caption: PPE Selection Logic. Note that lack of engineering controls (Fume Hood) triggers

immediate respiratory requirements.

Diagram 2: The Acid Hydrolysis Hazard Pathway
Understanding why "Acid Segregation" is a safety requirement, not just a suggestion.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b14321250/docs?utm_src=pdf-body-img#personal-protective-equipment-ppe-handling-guide-3-methoxymethoxy-hex-1-ene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14321250?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


3-(Methoxymethoxy)hex-1-ene
(MOM Ether)
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(Exothermic)

Acid Source
(H+ from Waste/Quench)

Hex-1-en-3-ol
(Flammable)

FORMALDEHYDE
(Carcinogen/Gas)

Methanol
(Toxic)
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Caption: Decomposition pathway upon contact with acid.[1][3][5] The generation of

Formaldehyde gas presents an immediate inhalation and cancer risk.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. adichemistry.com [adichemistry.com]

2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b14321250/docs?utm_src=pdf-body-img#personal-protective-equipment-ppe-handling-guide-3-methoxymethoxy-hex-1-ene
http://www.adichemistry.com/organic/protection/mom/methoxymethylether-1.html
https://pdf.benchchem.com/1279/Technical_Support_Center_Methoxymethyl_MOM_Ether_Protecting_Group.pdf
https://www.thieme-connect.de/products/ebooks/lookinside/10.1055/b-0035-108266
https://nap.nationalacademies.org/catalog/12654/prudent-practices-in-the-laboratory-handling-and-management-of-chemical
https://www.osha.gov/laws-regs/regulations/standardnumber/1910/1910.1048
http://www.adichemistry.com/organic/protection/mom/methoxymethylether-1.html
https://pubchem.ncbi.nlm.nih.gov/compound/Methoxymethyl-methyl-ether
https://www.benchchem.com/product/b14321250?utm_src=pdf-custom-synthesis#bc-rfq
http://www.adichemistry.com/organic/protection/mom/methoxymethylether-1.html
https://store.apolloscientific.co.uk/storage/msds/OR947696_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14321250?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. pdf.benchchem.com [pdf.benchchem.com]

4. airgas.com [airgas.com]

5. Thieme E-Books & E-Journals [thieme-connect.de]

To cite this document: BenchChem. [Personal Protective Equipment (PPE) & Handling
Guide: 3-(Methoxymethoxy)hex-1-ene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14321250/docs#personal-protective-equipment-ppe-
handling-guide-3-methoxymethoxy-hex-1-ene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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